N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide

• IUPAC Name: N-[(2,4-dichlorophenyl)methyl]-7,8-dihydro-5H-pyrano[4,3-c]pyridazine-3-carboxamide
• InChI: InChI=1S/C15H13Cl2N3O2/c16-11-2-1-9(12(17)6-11)7-18-15(21)14-5-10-8-22-4-3-13(10)19-20-14/h1-2,5-6H,3-4,7-8H2,(H,18,21)
• InChI Key: GZAXCPIPQPISTD-UHFFFAOYSA-N
• Canonical SMILES: C1COCC2=CC(=NN=C21)C(=O)NCC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C15H13Cl2N3O2
• Molecular Weight: 338.2 g/mol

Description

N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide, also known as N-(2,4-dichlorophenylmethyl)-2-methyl-6-nitro-4-(trifluoromethyl)pyridine-3-carboxamide, is a synthetic compound that has been recently developed and used in scientific research. It is a heterocyclic amide with a pyridine ring and two chlorine atoms, which makes it a potentially useful compound for a variety of applications.

Scientific Research Applications

N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide has been used in a variety of scientific research applications. It has been used as a potential inhibitor of the enzyme cytochrome P450 2C9 (CYP2C9), which is involved in the metabolism of drugs. It has also been investigated as an inhibitor of the enzyme P-glycoprotein, which is involved in the efflux of drugs from cells. Additionally, it has been used as a potential inhibitor of the enzyme tyrosine kinase, which is involved in cell signaling pathways.

Mechanism of Action

The mechanism of action of N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide is still under investigation, but it is believed to involve the inhibition of enzymes. It is thought to bind to the active site of the enzymes, preventing them from performing their normal functions. Additionally, it is thought to interfere with the binding of other molecules to the enzyme, disrupting its normal activity.
Biochemical and Physiological Effects
The biochemical and physiological effects of N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide are still being investigated, but it is believed to have a range of effects on the body. It has been shown to inhibit the activity of enzymes involved in drug metabolism, as well as interfere with the binding of other molecules to the enzyme. Additionally, it has been shown to have anti-inflammatory and anti-cancer effects in cell culture studies.

Advantages and Limitations for Lab Experiments

N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide has several advantages and limitations for use in lab experiments. One advantage is that it is a synthetic compound, so it can be easily produced in large quantities. Additionally, it is stable and can be stored for long periods of time. However, it is also a potent inhibitor of enzymes, so care must be taken to avoid overdosing. Additionally, it is a relatively new compound, so its effects are still being investigated.

Future Directions

The future directions for research on N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide are numerous. Further research is needed to determine the exact mechanism of action and the biochemical and physiological effects. Additionally, further studies are needed to investigate the potential applications of the compound in drug development and cancer therapy. Additionally, further research is needed to investigate the potential side effects of the compound, as well as its potential interactions with other drugs. Finally, further research is needed to develop more efficient synthesis methods for the compound.

Synthesis Methods

N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide can be synthesized using a two-step reaction. The first step involves the reaction of 2,4-dichlorophenylmethylchloride with 2-methyl-6-nitro-4-(trifluoromethyl)pyridine in the presence of triethylamine. The second step is the reaction of the resulting product with 3-chloro-2-pyridinecarboxaldehyde in the presence of triethylamine. The product of the reaction is N-[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide[(2,4-dichlorophenyl)methyl]-5H,7H,8H-pyrano[4,3-c]pyridazine-3-carboxamide.